Cas no 1463501-46-3 (O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate
• CAS No: 1463501-46-3
• MF: C₂₀H₃₀N₂O₅
• MW: 378.462605953217
• MDL: MFCD31382304
• CID: 4606252
• PubChem ID: 86700665
• Update Time: 2025-07-31

O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1-tert-butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-ethyl (2S,5R)-5-(phenylmethoxyamino)piperidine-1,2-dicarboxylate
• 1-tert-Butyl 2-ethyl(2S,5R)-5-((benzyloxy)amino)piperidine-1,2-dicarboxylate
• O1-t-butyl o2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate
• O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate
• (2S,5R)-1-tert-butyl2-ethyl5-((benzyloxy)amino)piperidine-1,2-dicarboxylate
• (2S,5R)-5-(benzyloxyamino)piperidin-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• AKOS032961402
• MFCD31382304
• 1463501-46-3
• AS-76651
• SCHEMBL15288042
• DB-210750
• 1-tert-butyl 2-ethyl (2S,5R)-5-[(benzyloxy)amino]piperidine-1,2-dicarboxylate
• SMKPOQAIVWXDFN-SJORKVTESA-N

• MDL： MFCD31382304
• Inchi： 1S/C20H30N2O5/c1-5-25-18(23)17-12-11-16(13-22(17)19(24)27-20(2,3)4)21-26-14-15-9-7-6-8-10-15/h6-10,16-17,21H,5,11-14H2,1-4H3/t16-,17+/m1/s1
• InChI Key： SMKPOQAIVWXDFN-SJORKVTESA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](CC[C@H]1C(=O)OCC)NOCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 77.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate

O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1463501-46-3, known as O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application within drug discovery.

The O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate structure is characterized by a piperidine ring system with two ester groups at positions 1 and 2. The stereochemistry at positions 2S and 5R plays a crucial role in determining its pharmacokinetic properties. The benzyloxyamino group attached to position 5 introduces additional complexity and functionality to the molecule. This configuration makes it a valuable candidate for exploring enantiomeric selectivity and bioavailability in preclinical studies.

Recent studies have highlighted the importance of piperidine derivatives in the development of central nervous system (CNS) agents. The benzyloxyamino group within this compound has been shown to enhance solubility and permeability, which are critical factors for CNS drug delivery. Researchers have also explored the use of tert-butyl and ethyl esters to optimize pharmacokinetic profiles, ensuring sustained release and improved therapeutic efficacy.

The synthesis of O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate involves a multi-step process that combines advanced stereochemical control with efficient coupling reactions. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent installation of the benzyloxyamino group via nucleophilic substitution. The use of chiral auxiliary reagents has been pivotal in achieving the desired stereochemistry at positions 2S and 5R.

Emerging research has focused on the biological evaluation of this compound across various disease models. Preclinical data suggest that it exhibits potent activity against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) efficiently has been attributed to the balanced lipophilicity introduced by the tert-butyl and ethyl ester groups.

In addition to its therapeutic potential, this compound serves as a valuable tool for studying enzyme kinetics and receptor interactions. The benzyloxyamino group has been utilized in designing probes for imaging techniques, enabling researchers to visualize molecular interactions in vivo.

Looking ahead, ongoing studies aim to further optimize the chemical structure of O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate for enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, O1-tert-butyl O2-ethyl (2S,5R)-5-(benzyloxyamino)piperidine-1,2-dicarboxylate represents a promising lead compound in medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in the development of novel therapeutics for CNS disorders.